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Compound of Interest

Compound Name: Sodium octyl sulfate

Cat. No.: B092688 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Sodium octyl sulfate (SOS), an anionic surfactant, has emerged as a versatile tool in a wide

array of research and development applications. Its unique physicochemical properties,

including its ability to form micelles and alter surface tension, make it an invaluable component

in analytical chemistry, drug delivery, protein science, and materials synthesis. This in-depth

technical guide provides a comprehensive literature review of the applications of sodium octyl
sulfate in research, complete with quantitative data, detailed experimental protocols, and

visualizations to facilitate understanding and implementation in the laboratory.

Physicochemical Properties of Sodium Octyl Sulfate
Sodium octyl sulfate (C₈H₁₇NaO₄S) is the sodium salt of octyl sulfuric acid. Its amphiphilic

nature, characterized by a hydrophobic octyl chain and a hydrophilic sulfate group, governs its

behavior in aqueous solutions. A key characteristic of SOS is its ability to self-assemble into

micelles above a certain concentration, known as the critical micelle concentration (CMC). This

property is fundamental to many of its applications.

Table 1: Physicochemical Properties of Sodium Octyl Sulfate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b092688?utm_src=pdf-interest
https://www.benchchem.com/product/b092688?utm_src=pdf-body
https://www.benchchem.com/product/b092688?utm_src=pdf-body
https://www.benchchem.com/product/b092688?utm_src=pdf-body
https://www.benchchem.com/product/b092688?utm_src=pdf-body
https://www.benchchem.com/product/b092688?utm_src=pdf-body
https://www.benchchem.com/product/b092688?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₈H₁₇NaO₄S [1]

Molecular Weight 232.27 g/mol [1]

Appearance Fine white crystalline powder [1]

Solubility in Water 20 mg/mL

Critical Micelle Concentration

(CMC)
0.13 M [2]

Applications in Analytical Chemistry
Sodium octyl sulfate is extensively used in analytical chemistry, primarily as an ion-pairing

reagent in High-Performance Liquid Chromatography (HPLC) and as a pseudostationary phase

in Micellar Electrokinetic Chromatography (MEKC).

Ion-Pair Reversed-Phase HPLC (IP-RP-HPLC)
In IP-RP-HPLC, SOS is added to the mobile phase to enhance the retention and separation of

ionic and highly polar analytes on reversed-phase columns. The hydrophobic tail of the SOS

molecule interacts with the stationary phase, while the negatively charged sulfate head-group

forms an ion pair with positively charged analytes, effectively increasing their hydrophobicity

and retention time.

Experimental Protocol: Separation of Peptides using IP-RP-HPLC with Sodium Octyl Sulfate

This protocol provides a general framework for the separation of peptides. Optimization of the

mobile phase composition and gradient may be required for specific applications.

Materials:

Reversed-phase C18 HPLC column (e.g., 4.6 x 150 mm, 5 µm)

HPLC-grade water

HPLC-grade acetonitrile (ACN)
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Trifluoroacetic acid (TFA)

Sodium octyl sulfate (SOS)

Peptide standard mixture

Procedure:

Mobile Phase Preparation:

Mobile Phase A: 0.1% (v/v) TFA in water.

Mobile Phase B: 0.1% (v/v) TFA in acetonitrile.

To prepare the ion-pairing mobile phase, add sodium octyl sulfate to Mobile Phase A to a

final concentration of 10 mM. Filter and degas both mobile phases.

Chromatographic Conditions:

Column: C18 reversed-phase column

Flow Rate: 1.0 mL/min

Detection: UV at 214 nm

Injection Volume: 20 µL

Gradient:

0-5 min: 5% B

5-35 min: 5-60% B (linear gradient)

35-40 min: 60-95% B (linear gradient)

40-45 min: 95% B (isocratic)

45-50 min: 95-5% B (linear gradient)
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50-60 min: 5% B (isocratic, column re-equilibration)

Sample Preparation: Dissolve the peptide mixture in Mobile Phase A to the desired

concentration.

Analysis: Inject the sample and run the HPLC system according to the specified gradient.

Logical Relationship: Ion-Pair Chromatography Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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